Cas no 3972-46-1 (butanedioic acid, 2-(butylthio)-, (2R)-)

• Product Name: butanedioic acid, 2-(butylthio)-, (2R)-
• CAS No: 3972-46-1
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 1514653
• Update Time: 2024-08-24

butanedioic acid, 2-(butylthio)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• butanedioic acid, 2-(butylthio)-, (2R)-
• (2R)-2-(Butylsulfanyl)succinic acid
• LogP
• Butanedioic acid, (butylthio)-, (+)- (9CI)

• Inchi： 1S/C8H14O4S/c1-2-3-4-13-6(8(11)12)5-7(9)10/h6H,2-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： RTJMFWSSMKLWKL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SCCCC)CC(O)=O

Computed Properties

• Exact Mass: 206.06132

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 315.6±32.0 °C(Predicted)
• PSA: 74.6
• pka: 3.56±0.23(Predicted)